Cas no 180080-87-9 (1-(3-Nitrophenyl)cyclobutanecarboxylic acid)

• Product Name: 1-(3-Nitrophenyl)cyclobutanecarboxylic acid
• CAS No: 180080-87-9
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• MDL: MFCD11037074
• CID: 2093382
• PubChem ID: 18622021
• Update Time: 2025-05-28

1-(3-Nitrophenyl)cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Nitrophenyl)cyclobutanecarboxylic acid
• 1-(3-nitrophenyl)cyclobutane-1-carboxylic acid
• 180080-87-9
• AB62754
• SCHEMBL6676255
• QBUXPHKPYHXRST-UHFFFAOYSA-N
• AKOS024464725
• DB-258773
• 1-(3-NITROPHENYL)CYCLOBUTANECARBOXYLICACID
• AS-30937
• MFCD11037074
• Cyclobutanecarboxylic acid, 1-(3-nitrophenyl)-
• CS-W000518
• 898-793-9
• FHA08087

• MDL： MFCD11037074
• Inchi： 1S/C11H11NO4/c13-10(14)11(5-2-6-11)8-3-1-4-9(7-8)12(15)16/h1,3-4,7H,2,5-6H2,(H,13,14)
• InChI Key： QBUXPHKPYHXRST-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=C(C=2)[N+](=O)[O-])CCC1)=O

Computed Properties

• Exact Mass: 221.06880783g/mol
• Monoisotopic Mass: 221.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.1Ų

Additional information on 1-(3-Nitrophenyl)cyclobutanecarboxylic acid

Comprehensive Overview of 1-(3-Nitrophenyl)cyclobutanecarboxylic acid (CAS No. 180080-87-9): Properties, Applications, and Industry Insights

1-(3-Nitrophenyl)cyclobutanecarboxylic acid (CAS No. 180080-87-9) is a specialized organic compound featuring a cyclobutane ring substituted with a carboxylic acid group and a 3-nitrophenyl moiety. This unique structure grants it versatile chemical properties, making it valuable in pharmaceutical intermediates, material science, and agrochemical research. With the growing demand for nitroaromatic compounds and cyclobutane derivatives, this compound has garnered attention for its potential in drug discovery and fine chemical synthesis.

Recent trends highlight increased interest in sustainable synthesis methods for nitrophenyl derivatives, driven by environmental regulations and green chemistry initiatives. Researchers are exploring catalytic reduction techniques and microwave-assisted reactions to optimize the production of 1-(3-Nitrophenyl)cyclobutanecarboxylic acid. Its role as a precursor for biologically active molecules aligns with the pharmaceutical industry's focus on targeted therapies and small-molecule drugs.

The compound's crystal structure and hydrogen-bonding interactions have been studied extensively, revealing insights into its stability and reactivity. These properties are critical for applications in co-crystal engineering and polymorph screening, areas gaining traction in drug formulation. Additionally, its electron-withdrawing nitro group enhances its utility in cross-coupling reactions, a hotspot in modern organic synthesis.

From an industrial perspective, 1-(3-Nitrophenyl)cyclobutanecarboxylic acid is often discussed alongside high-value intermediates and custom synthesis services. Companies specializing in contract research and scale-up production frequently list this compound in catalogs, catering to R&D teams seeking tailor-made solutions. Analytical techniques like HPLC purity testing and NMR characterization ensure quality control, addressing concerns about batch-to-batch consistency.

Emerging applications include its use in photoactive materials and organic electronics, where its nitro-aromatic conjugation contributes to light absorption properties. This aligns with the surge in searches for organic photovoltaics and nonlinear optical materials. Furthermore, its potential in metal-organic frameworks (MOFs) design is being investigated, tapping into the demand for porous materials in gas storage and catalysis.

Safety data sheets emphasize standard handling protocols for laboratory chemicals, though it is not classified under stringent hazard categories. Proper storage conditions (ambient temperature, dry environments) and personal protective equipment (PPE) are recommended, reflecting broader workplace safety trends. The compound's ecotoxicological profile remains an active research area, particularly regarding biodegradation pathways.

In summary, 1-(3-Nitrophenyl)cyclobutanecarboxylic acid (CAS No. 180080-87-9) exemplifies the intersection of structural complexity and functional versatility. Its relevance spans medicinal chemistry, advanced materials, and green synthesis, positioning it as a compound of enduring scientific and industrial interest.